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Compound of Interest

Compound Name:

2,4-Bis(1-phenylethyl)phenol;2,6-

bis(1-phenylethyl)phenol;2,4,6-

tris(1-phenylethyl)phenol

Cat. No.: B1141509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris(α-methylbenzyl)phenol is a substituted phenolic compound utilized in various industrial and

research applications. Due to its chemical nature as a phenol derivative, appropriate safety

precautions are paramount to ensure the well-being of laboratory personnel and to prevent

environmental contamination. These application notes provide detailed protocols for the safe

handling, storage, and disposal of tris(α-methylbenzyl)phenol, as well as emergency

procedures in case of exposure. The information presented here is a synthesis of available

safety data sheets and general chemical safety principles.

Hazard Identification and Summary
While some isomers of tris(α-methylbenzyl)phenol are reported as not meeting GHS hazard

criteria by a majority of notifying companies, it is crucial to handle this compound with care due

to its phenolic structure. Substituted phenols can be corrosive, toxic, and pose environmental

hazards. Therefore, treating tris(α-methylbenzyl)phenol with the precautions appropriate for a

hazardous chemical is a prudent approach.

Potential Hazards:
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May cause skin and eye irritation upon contact.

Inhalation of dust or vapors may lead to respiratory tract irritation.

Ingestion may be harmful.

Long-term effects of exposure have not been fully investigated.

Quantitative Data Summary
The following table summarizes the available physical and chemical properties for common

isomers of tris(α-methylbenzyl)phenol. This data is essential for risk assessment and the

implementation of appropriate safety measures.

Property
2,3,4-tris(1-
phenylethyl)phenol

2,4,6-tris(1-
phenylethyl)phenol

General Phenol
Hazards (for
reference)

CAS Number 25640-71-5
18254-13-2 / 61788-

44-1
108-95-2

Molecular Formula C₃₀H₃₀O C₃₀H₃₀O C₆H₆O

Molecular Weight 406.6 g/mol [1][2] 406.56 g/mol [3] 94.11 g/mol

Appearance
White to off-white

solid[4]
White solid[4]

Colorless to light-pink

crystalline solid

Boiling Point 532.9°C at 760 mmHg Not available 181.75 °C

Flash Point 244.9°C Not available 79 °C

Density 1.076 g/cm³ Not available 1.07 g/cm³

Solubility
Sparingly soluble in

water.[4]
Not available

Soluble in alcohol,

glycerol, petroleum,

and to a lesser extent,

water.
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Adherence to the following protocols is mandatory when working with tris(α-

methylbenzyl)phenol in a laboratory setting.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[5] A face shield should be worn when there is a

potential for splashing.

Skin Protection: A fully buttoned lab coat must be worn at all times. For tasks with a higher

risk of splash, a chemically resistant apron (e.g., neoprene or butyl rubber) is required.

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile, neoprene, or butyl

rubber).[5][6] Gloves must be inspected before use and changed immediately if

contaminated. After handling, wash and dry hands thoroughly.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid the inhalation of dust or vapors.[3] If exposure limits are

exceeded or irritation is experienced, a full-face respirator with an appropriate cartridge

should be used.[5]

Engineering Controls
Ventilation: Always handle tris(α-methylbenzyl)phenol in a well-ventilated area. A laboratory

fume hood is the recommended engineering control to minimize inhalation exposure.

Safety Stations: An emergency eyewash station and a safety shower must be readily

accessible in the immediate work area.

Handling and Storage Procedures
General Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or

vapors.[3] Use spark-proof tools and avoid creating dust.

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3] Keep

away from heat, sparks, and open flames. Store away from incompatible materials such as

strong oxidizing agents.
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Emergency Procedures
First-Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

[5]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[5][8]

Spill and Leak Procedures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment as outlined in section 4.1. Ensure adequate ventilation.

Containment and Cleaning: Prevent further leakage or spillage if it is safe to do so.[5] For

solid spills, carefully sweep up the material and place it in a suitable, closed container for

disposal. Avoid generating dust. For liquid spills, absorb with an inert material (e.g., sand,

vermiculite) and place in a sealed container for disposal.

Environmental Precautions: Do not let the substance enter drains or waterways.[3]

Disposal Considerations
All waste containing tris(α-methylbenzyl)phenol must be treated as hazardous waste. Dispose

of the material in accordance with local, state, and federal regulations. Do not dispose of it in

the sanitary sewer.
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The following diagrams illustrate key safety workflows and relationships for handling tris(α-

methylbenzyl)phenol.

Figure 1: General Safety Handling Workflow for Tris(α-methylbenzyl)phenol
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Caption: General Safety Handling Workflow.

Figure 2: Emergency Response Protocol for Exposure
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Caption: Emergency Response Protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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